![molecular formula C16H20N4O2S B2497047 (3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)(thiophen-2-yl)methanone CAS No. 2034502-51-5](/img/structure/B2497047.png)
(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)(thiophen-2-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of complex molecules like "(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)(thiophen-2-yl)methanone" typically involves multi-step organic reactions, starting from simpler precursor molecules. For instance, the synthesis of related compounds often employs strategies such as nucleophilic substitution reactions, condensation reactions, and cyclization processes to construct the heterocyclic frameworks and introduce functional groups at specific positions on the molecule (Eckhardt et al., 2020).
Molecular Structure Analysis
X-ray crystallography and spectroscopic methods (such as NMR and IR spectroscopy) are pivotal in determining the molecular structure of organic compounds. These techniques provide detailed information about the arrangement of atoms, the geometry of molecules, and the presence of specific functional groups. For example, crystal structure analysis has elucidated the molecular configurations and conformations of various organic molecules, revealing key insights into their structural characteristics (Karthik et al., 2021).
Scientific Research Applications
Synthesis and Anticancer Evaluation
Compounds with structural elements similar to "(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)(thiophen-2-yl)methanone" have been synthesized and evaluated for their anticancer potential. For instance, the study by Gouhar and Raafat (2015) describes the synthesis of compounds through reactions with different nucleophile agents, leading to derivatives evaluated for their anticancer properties. Such research illustrates the potential of structurally related compounds in developing new anticancer agents (Gouhar & Raafat, 2015).
Heterocyclic Compound Synthesis for Enzyme Inhibition
Another area of application involves the synthesis of heterocyclic compounds for enzyme inhibition. Cetin et al. (2021) designed and synthesized 1-phenyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide derivatives, which were evaluated for their enzyme inhibitory activities against key enzymes. This research highlights the potential of such compounds in the development of enzyme inhibitors for therapeutic purposes (Cetin, Türkan, Bursal, & Murahari, 2021).
Genotoxicity and Metabolic Activation Studies
Studies on the genotoxicity of related compounds, such as 2-(3-Chlorobenzyloxy)-6-(piperazin-1-yl)pyrazine, have been conducted to understand their safety profiles. Kalgutkar et al. (2007) explored the genotoxic potential and the role of metabolic activation in the compound's effects, providing valuable information on the safety considerations for related chemical entities (Kalgutkar et al., 2007).
Synthesis and Characterization for Optical Properties
The synthesis and characterization of compounds with similar structures for their optical properties have also been explored. For example, research by Palion-Gazda et al. (2019) on terpyridine and pyrazine derivatives investigates the impact of structural elements on thermal, redox, and UV-Vis absorption and emission properties, indicating potential applications in materials science (Palion-Gazda et al., 2019).
properties
IUPAC Name |
[3-[3-(dimethylamino)pyrazin-2-yl]oxypiperidin-1-yl]-thiophen-2-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O2S/c1-19(2)14-15(18-8-7-17-14)22-12-5-3-9-20(11-12)16(21)13-6-4-10-23-13/h4,6-8,10,12H,3,5,9,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSXJVHUQXRTERX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC=CN=C1OC2CCCN(C2)C(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.